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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-propoxyethanol in
the formulation of industrial and household cleaners. This document details the chemical's
properties, function, and includes experimental protocols for performance evaluation.

Introduction to 2-Propoxyethanol in Cleaning
Formulations

2-Propoxyethanol, a glycol ether with the chemical formula C5H1202, is a versatile solvent
utilized in a wide array of cleaning products.[1][2] Its unique chemical structure, featuring both
an ether and an alcohol functional group, allows it to effectively dissolve both water-soluble and
oil-soluble soils, making it a highly effective component in cleaners designed to tackle grease
and grime.[1] It is a clear, colorless liquid with a mild, pleasant ether-like odor and is miscible
with water.[2]

The primary functions of 2-propoxyethanol in cleaning formulations include:

o Solvent: It effectively dissolves a wide range of substances, including oils, greases, waxes,
and resins.[1]
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e Coupling Agent: It helps to couple hydrophobic (oily) and hydrophilic (watery) components in
a formulation, leading to a stable and effective cleaning solution.

o Wetting Agent: It lowers the surface tension of the cleaning solution, allowing it to spread
more easily and penetrate soils.

» Performance Enhancer: It boosts the cleaning efficacy of surfactants by improving soil
penetration and emulsification.

Physicochemical Properties of 2-Propoxyethanol

A summary of the key physicochemical properties of 2-propoxyethanol is presented in Table
1. This data is essential for formulation development, safety assessment, and regulatory

compliance.
Property Value Reference
Chemical Formula C5H1202 [2]
Molecular Weight 104.15 g/mol
Appearance Clear, colorless liquid [2]
Odor Mild, pleasant ether-like [2]
Boiling Point 150-153 °C
Melting Point -75°C
Flash Point 57 °C (134.6 °F)
Density 0.913 g/mL at 25 °C
Solubility in Water Miscible [2]
Vapor Pressure 1.3 mmHg at 20 °C

Application in Cleaner Formulations

2-Propoxyethanol is a versatile solvent that can be incorporated into a variety of industrial and
household cleaning formulations. Its effectiveness is dependent on the concentration used,
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which varies based on the type of cleaner and the target soils.

Industrial Cleaners

In industrial settings, 2-propoxyethanol is a key ingredient in heavy-duty cleaners and
degreasers. Its strong solvency power makes it effective at removing tough, greasy, and oily
soils from machinery, concrete floors, and metal parts.

Table 2: Example Formulations for Industrial Cleaners

All-Purpose Degreaser (% Heavy-Duty Floor Cleaner

Ingredient

wiw) (% wiw)
Water 60-80 70-85
2-Propoxyethanol 5-15 3-10
Nonionic Surfactant (e.g.,

5-10 3-8
Alcohol Ethoxylate)
Anionic Surfactant (e.g., Linear

2-5 1-4
Alkylbenzene Sulfonate)
Builder (e.g., Sodium

. 1-3 1-3
Metasilicate)
Chelating Agent (e.g., EDTA) 0.5-1.5 0.5-1.5
pH Adjuster (e.g., ] ]
] To desired pH To desired pH

Monoethanolamine)
Dye and Fragrance As desired As desired

Household Cleaners

For household applications, 2-propoxyethanol is found in all-purpose cleaners, glass
cleaners, and kitchen degreasers. Its ability to provide streak-free cleaning and effective grease
removal makes it a popular choice for consumer products.

Table 3: Example Formulations for Household Cleaners
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All-Purpose Cleaner (%

Ingredient Glass Cleaner (% wiw)
wiw)

Water 80-95 85-98

2-Propoxyethanol 1-5 0.5-3

Nonionic Surfactant 1-3 0.1-0.5

Anionic Surfactant 0.5-2

Builder (e.g., Sodium Citrate) 0.5-1.5

pH Adjuster (e.g., Ammonia or

o ) To desired pH To desired pH
Citric Acid)

Dye and Fragrance As desired As desired

Experimental Protocols for Performance Evaluation

To assess the efficacy of cleaning formulations containing 2-propoxyethanol, a series of
standardized tests can be performed. These protocols are designed to provide quantitative
data on cleaning performance, surface modification, and solvency power.

Protocol 1: Gravimetric Cleaning Efficacy (Adapted from
ASTM G122)

This protocol determines the cleaning efficacy of a formulation by measuring the weight of soil
removed from a standardized substrate.

Materials:

Test substrates (e.g., stainless steel, ceramic tiles)

Artificial soil (e.g., grease, oil, particulate matter mixture)

Cleaning formulation containing 2-propoxyethanol

Control cleaning formulation (without 2-propoxyethanol)
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Deionized water

Analytical balance (readable to 0.1 mg)

Mechanical scrubbing apparatus (e.g., Gardner Scrub Tester)

Sponge or cloth applicators

Drying oven
Procedure:

o Substrate Preparation: Clean and dry the test substrates thoroughly. Record the initial weight
of each substrate (W_initial).

o Soiling: Apply a known amount of artificial soil evenly onto the surface of each substrate.
Allow the soil to set or cure as required. Record the weight of the soiled substrate
(W_soiled).

e Cleaning:

[¢]

Mount the soiled substrate in the scrubbing apparatus.

[e]

Apply a specified volume of the cleaning formulation to the sponge or cloth applicator.

[e]

Perform a set number of scrubbing cycles (e.g., 10 cycles).

o

Rinse the substrate thoroughly with deionized water.

e Drying and Weighing: Dry the cleaned substrate in an oven at a specified temperature until a
constant weight is achieved. Record the final weight of the cleaned substrate (W_final).

o Calculation: Calculate the cleaning efficacy as the percentage of soil removed:

o Cleaning Efficacy (%) = [(W_soiled - W_final) / (W_soiled - W_initial)] x 100

Data Presentation:

Table 4: lllustrative Cleaning Efficacy Data

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cleaning Efficacy

Formulation Soil Type Substrate
(%)

Cleaner with 5% 2- )

Grease Stainless Steel 95.2
Propoxyethanol
Cleaner without 2- _

Grease Stainless Steel 78.5
Propoxyethanol
Cleaner with 2% 2- ) ) o

Particulate Soil Ceramic Tile 88.9
Propoxyethanol
Cleaner without 2- ) ) o

Particulate Soll Ceramic Tile 72.1

Propoxyethanol

Protocol 2: Surface Tension Measurement

This protocol measures the surface tension of cleaning formulations to assess the wetting
properties imparted by 2-propoxyethanol.

Materials:

Tensiometer (e.g., Du Nouy ring or Wilhelmy plate method)

Cleaning formulations with varying concentrations of 2-propoxyethanol

Deionized water

Glass beakers

Procedure:

o Calibration: Calibrate the tensiometer according to the manufacturer's instructions.

e Sample Preparation: Prepare a series of agueous solutions of 2-propoxyethanol at different
concentrations (e.g., 0.1%, 0.5%, 1%, 2%, 5% w/w).

¢ Measurement:
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[e]

Pour the sample into a clean glass beaker.

o

Measure the surface tension of each solution using the tensiometer.

[¢]

Record the temperature of the solution.

[e]

Perform multiple measurements for each sample to ensure accuracy.

Data Presentation:

Table 5: lllustrative Surface Tension Data for Aqueous 2-Propoxyethanol Solutions at 25°C

Concentration of 2-Propoxyethanol (% .
Surface Tension (mN/m)

wiw)

0 (Deionized Water) 72.0
0.1 65.5
0.5 58.2
1.0 52.8
2.0 46.1
5.0 38.9

Protocol 3: Solvency Power Assessment (Kauri-Butanol
Value)

The Kauri-Butanol (KB) value is a measure of the solvency power of a hydrocarbon solvent.
While typically used for non-polar solvents, a modified version can be used to compare the
relative solvency of different cleaning formulations. A higher KB value indicates stronger
solvency power.

Materials:
e Standard Kauri resin solution in n-butanol

¢ Cleaning formulation containing 2-propoxyethanol
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e Burette

e Erlenmeyer flask

 Light source

Procedure:

» Preparation: Pipette a specific volume of the Kauri-butanol solution into an Erlenmeyer flask.

« Titration: Slowly titrate the cleaning formulation from the burette into the flask while
continuously swirling.

e Endpoint Determination: The endpoint is reached when the solution becomes turbid and
obscures the print of a standard font size placed behind the flask.

o Calculation: The KB value is calculated based on the volume of the cleaning formulation
required to reach the endpoint.

Data Presentation:

Table 6: lllustrative Solvency Power Data

Formulation Kauri-Butanol (KB) Value

Formulation with 10% 2-Propoxyethanol 120

Formulation with 5% 2-Propoxyethanol 95

Formulation without 2-Propoxyethanol 60
Visualizations

The following diagrams illustrate key concepts and workflows related to the use of 2-
propoxyethanol in cleaning formulations.
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Caption: Workflow for developing a cleaning formulation with 2-propoxyethanol.
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Caption: Experimental workflow for determining gravimetric cleaning efficacy.
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Safety, Handling, and Regulatory Considerations

2-Propoxyethanol is a combustible liquid and should be handled with appropriate safety
precautions. It can cause skin and eye irritation. Always refer to the Safety Data Sheet (SDS)
for detailed information on hazards, personal protective equipment (PPE), and first aid
measures.

» Handling: Use in a well-ventilated area and avoid contact with skin, eyes, and clothing.
Grounding and bonding of containers is recommended when transferring material to prevent
static discharge.

o Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and
incompatible materials such as strong oxidizing agents. Keep containers tightly closed.

o Regulatory: The use of 2-propoxyethanol in consumer products may be subject to regional
regulations regarding volatile organic compounds (VOCs). Formulators should consult local
regulations to ensure compliance.

By understanding the properties and performance characteristics of 2-propoxyethanol and
employing standardized testing protocols, researchers and formulators can effectively develop
high-performance industrial and household cleaning products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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